Col050
Overview
Description
Col050 is a novel potent and selective inhibitor of the interaction between Hsp47 and collagen.
Scientific Research Applications
Conceptual Learning in Science and Engineering
The conceptual learning of science, including the Colos project, emphasizes interactive computer-aided teaching modules in technical and scientific fields, including electrical engineering. This approach, implemented at European universities, integrates advanced teaching methods for effective student engagement and learning (Muller, Mariaux, & Nicolas, 1995).
Colloidal Nanocrystals in Biology
Colloidal nanocrystals have shifted from fundamental research to practical applications in materials science and life sciences. Their properties and synthesis are discussed, along with biological applications like nanocrystal-oligonucleotide conjugates, fluorescent probes for cellular imaging, and motility assays in living cells (Parak et al., 2003).
Collaborative and Distributed Scientific Research
NSF-funded collaboratories involve interdisciplinary research focusing on distributed and collaborative science through wide-area networks and the Internet. These projects address coordination problems, design collaboratories, and explore network architectures for group collaboration and simulated environments (Kling, 1991).
Electron Beam Characteristics in Medical Physics
The MM50 racetrack microtron illustrates the use of well-focused electron pencil beams in medical physics. The treatment head and multileaf collimator are optimized to minimize scatter, with applications in electron and photon collimation for accurate dosimetry and treatment (Karlsson, Nyström, & Svensson, 1992).
E-Modules in Educational Sciences
E-modules based on discovery learning have been developed for high school education, demonstrating significant improvements in learning outcomes. This approach exemplifies the integration of technology in educational curricula for enhanced student engagement and learning effectiveness (Aryani & Kurniawati, 2022).
Nanoscience and Nanotechnology in Teacher Development
A case study on teachers' professional development in NanoScience and NanoTechnology (NST) within a Community of Learners (CoL) focuses on integrating NST topics in teaching modules. This highlights the importance of interdisciplinary collaboration for professional growth and educational innovation (Sgouros & Stavrou, 2019).
Lab-scale Technological Intervention
Technological devices and products, including those stemming from scientific research, increasingly shape global lives. Addressing social concerns in the research process can guide technological trajectories, particularly in emerging fields like genomics, synthetic biology, and nanotechnology (Schuurbiers & Fisher, 2009).
Applications in Inorganic Nanoparticles
The synthesis of well-defined inorganic nanoparticles in colloidal solution has evolved significantly, with applications in biomedicine and energy conversion. This highlights the ongoing challenges and successes in nanoparticle synthesis and the potential of nanotechnology in various fields (Lohse & Murphy, 2012).
properties
Molecular Formula |
C16H15NO4 |
|---|---|
Molecular Weight |
285.299 |
IUPAC Name |
2-Hydroxy-3-nitro-5-(3-phenylpropyl)benzaldehyde |
InChI |
InChI=1S/C16H15NO4/c18-11-14-9-13(10-15(16(14)19)17(20)21)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11,19H,4,7-8H2 |
InChI Key |
WSHALRPKABKQJB-UHFFFAOYSA-N |
SMILES |
O=CC1=CC(CCCC2=CC=CC=C2)=CC([N+]([O-])=O)=C1O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Col050; Col-050; Col 050 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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